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Compound of Interest

Compound Name: Serazapine

Cat. No.: B037918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed technical overview of Serazapine, a chemical entity with

limited publicly available data. Due to the scarcity of specific experimental information on

Serazapine, this guide also incorporates relevant data from the structurally and

pharmacologically related compound, Mirtazapine, to provide a broader context for potential

research and development. This guide includes a summary of known chemical identifiers for

Serazapine, and outlines potential mechanisms of action and experimental protocols based on

the well-characterized pharmacology of Mirtazapine.

Chemical Identity of Serazapine
Serazapine is a racemic compound with the molecular formula C₂₂H₂₃N₃O₂.[1] While a

definitive, standardized IUPAC name is not widely cited, it is commonly referred to as (±)-

METHYL 1,3,4,16B-TETRAHYDRO-2-METHYL-2H,10H-INDOLO(2,1-C)PYRAZINO(1,2-A)

(1,4)BENZODIAZEPINE-16-CARBOXYLATE.[1]

Table 1: Chemical Identifiers for Serazapine
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Identifier Type Identifier

Molecular Formula C₂₂H₂₃N₃O₂[1]

Molecular Weight 361.44 g/mol [1]

Common Name

(±)-METHYL 1,3,4,16B-TETRAHYDRO-2-

METHYL-2H,10H-INDOLO(2,1-

C)PYRAZINO(1,2-A)(1,4)BENZODIAZEPINE-

16-CARBOXYLATE[1]

SMILES
CN1CCN2c3ccccc3Cn4c5ccccc5c(c4C2C1)C(=

O)OC

InChI

InChI=1S/C22H23N3O2/c1-23-11-12-24-17-9-5-

3-7-15(17)13-25-18-10-6-4-8-

16(18)20(22(26)27-2)21(25)19(24)14-23/h3-

10,19H,11-14H2,1-2H3

InChIKey WPGUWABWNUSPMW-UHFFFAOYSA-N

UNII 8A8FOB4J3U

Potential Pharmacological Profile and Signaling
Pathways (Inferred from Mirtazapine)
Due to the lack of specific pharmacological data for Serazapine, the mechanism of action of

the closely related tetracyclic antidepressant, Mirtazapine, is presented as a potential

framework for understanding Serazapine's biological activity. Mirtazapine is known to act as a

noradrenergic and specific serotonergic antidepressant (NaSSA).

The primary mechanism of Mirtazapine involves the antagonism of central presynaptic α2-

adrenergic autoreceptors and heteroreceptors. This action blocks the negative feedback loop

for norepinephrine (noradrenaline) and serotonin (5-HT) release, leading to increased

neurotransmission of both.

Mirtazapine also exhibits potent antagonist activity at serotonin 5-HT₂ and 5-HT₃ receptors. By

blocking these receptors, it is thought to preferentially stimulate 5-HT₁ₐ receptors, which is
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associated with its antidepressant and anxiolytic effects. Furthermore, Mirtazapine is a potent

antagonist of histamine H₁ receptors, which accounts for its sedative effects.

Diagram 1: Postulated Signaling Pathway of a NaSSA
like Mirtazapine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037918#serazapine-iupac-name-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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